Solution-based synthesis of quaternary Cu–In–Zn–S nanobelts with tunable composition and band gap†
Chemical Communications Pub Date: 2011-03-04 DOI: 10.1039/C0CC05649A
Abstract
We have demonstrated that quaternary CuxInxZn2(1−x)S2 nanobelts could be synthesized through a facile solution-based method. The composition and band gap of quaternary nanobelts can be tuned within the broad range by changing the relative ratio of precursors. The growth mechanism of quaternary nanobelts was deduced to be
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